Cas no 17644-94-9 (1,4-dihydro-1,4-methanopyridazino[1,2-b]phthalazine-6,11-dione)

1,4-dihydro-1,4-methanopyridazino[1,2-b]phthalazine-6,11-dione structure
17644-94-9 structure
Product Name:1,4-dihydro-1,4-methanopyridazino[1,2-b]phthalazine-6,11-dione
CAS No:17644-94-9
MF:C13H10N2O2
MW:226.230702877045
CID:906437
PubChem ID:337368
Update Time:2025-04-19

1,4-dihydro-1,4-methanopyridazino[1,2-b]phthalazine-6,11-dione Chemical and Physical Properties

Names and Identifiers

    • 1,4-dihydro-1,4-methanopyridazino[1,2-b]phthalazine-6,11-dione
    • 1,4-dihydro-1,4-methano-pyridazino[1,2-b]phthalazine-6,11-dione
    • 1,4-Methanopyridazino(1,2-b)phthalazine-6,11-dione, 1,4-dihydro-
    • NSC 355139
    • SCHEMBL11375722
    • DTXSID00938798
    • NSC-355139
    • Oprea1_129549
    • 17644-94-9
    • NSC355139
    • AKOS004907727
    • 1,4-Methanopyridazino[1,2-b]phthalazine-6,11-dione, 1,4-dihydro-
    • Inchi: 1S/C13H10N2O2/c16-12-10-3-1-2-4-11(10)13(17)15-9-6-5-8(7-9)14(12)15/h1-6,8-9H,7H2
    • InChI Key: JGOODLYRAYGMBT-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2C(N2C3C=CC(C3)N21)=O

Computed Properties

  • Exact Mass: 226.0743
  • Monoisotopic Mass: 226.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 393
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 40.6Ų

Experimental Properties

  • Density: 1.5
  • Boiling Point: 393.9°C at 760 mmHg
  • Flash Point: 188.7°C
  • Refractive Index: 1.746
  • PSA: 40.62
  • LogP: 1.21890
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